Cas no 336-45-8 (Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-, (11b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-, (11b)- (9CI)
• CAS No: 336-45-8
• MF: C₂₁H₂₉FO₄
• MW: 364.450970411301
• CID: 311980
• PubChem ID: 3081940
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-, (11b)- (9CI)
• (8S,10S,11S,13S,14S,17S)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 9alpha-Fluorocorticosterone
• DTXSID70955230
• 336-45-8
• 9-Fluoro-11,21-dihydroxypregn-4-ene-3,20-dione
• Pregn-4-ene-3,20-dione, 9-fluoro-11,21-dihydroxy-, (11beta)-

• Inchi： 1S/C21H29FO4/c1-19-10-18(26)21(22)15(14(19)5-6-16(19)17(25)11-23)4-3-12-9-13(24)7-8-20(12,21)2/h9,14-16,18,23,26H,3-8,10-11H2,1-2H3/t14-,15-,16+,18-,19-,20-,21?/m0/s1
• InChI Key： VKNOLWUDFZODKY-NGGQNULTSA-N
• SMILES： FC12[C@H](C[C@]3(C)[C@@H](C(CO)=O)CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O

Computed Properties

• Exact Mass: 364.20500
• Monoisotopic Mass: 364.20498756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 2.75880